2,2-Bis(sulfanyl)hexanedioic acid

• CAS No.: 61657-48-5
• Molecular Formula: C6H10O4S2
• Molecular Weight: 210.3 g/mol
• IUPAC Name: 2,2-bis(sulfanyl)hexanedioic acid
• InChI: InChI=1S/C6H10O4S2/c7-4(8)2-1-3-6(11,12)5(9)10/h11-12H,1-3H2,(H,7,8)(H,9,10)
• InChI Key: UVRRIDVCKNSQED-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)O)CC(C(=O)O)(S)S

Description

Hexanedioic acid, bis(2-ethylhexyl) ester (CAS 103-23-1), also known as di-2-ethylhexyl adipate (DEHA) or BEHA, is a fatty acid ester derivative of hexanedioic acid (adipic acid). Its molecular formula is C₂₂H₄₂O₄, with a molecular weight of 370.5665 g/mol . This compound is characterized by two 2-ethylhexyl ester groups attached to the hexanedioic acid backbone. It is widely identified in natural extracts, such as the bark of Horsfieldia hainanensis (8.09% concentration) , H. beccariana (up to 70.07% in n-hexane extracts) , and volatile organic compounds (VOCs) emitted by Trichoderma fungi . Industrially, it serves as a plasticizer and emollient in cosmetics and is implicated in polyhydroxybutyrate (PHB) biopolymer production due to its esterified structure .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Bis(sulfanyl)hexanedioic acid typically involves the reaction of hexanedioic acid with thiol-containing reagents under controlled conditions. One common method involves the use of hexanedioic acid and thiourea, followed by hydrolysis to yield the desired product. The reaction conditions often include acidic or basic environments to facilitate the formation of the sulfanyl groups.

Industrial Production Methods

Industrial production of 2,2-Bis(sulfanyl)hexanedioic acid may involve large-scale synthesis using similar methods as described above. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

2,2-Bis(sulfanyl)hexanedioic acid undergoes various chemical reactions, including:

Oxidation: The sulfanyl groups can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form thiol derivatives.

Substitution: The sulfanyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can react with the sulfanyl groups.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Thiol derivatives.

Substitution: Alkyl or acyl derivatives.

Scientific Research Applications

2,2-Bis(sulfanyl)hexanedioic acid has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential role in biological systems, particularly in redox reactions.

Medicine: Explored for its potential therapeutic properties, including antioxidant activity.

Industry: Utilized in the production of polymers and other materials due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2,2-Bis(sulfanyl)hexanedioic acid involves its ability to participate in redox reactions. The sulfanyl groups can undergo oxidation and reduction, making the compound a potential antioxidant. The molecular targets and pathways involved include interactions with reactive oxygen species and other redox-active molecules.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key hexanedioic acid derivatives and their properties:

Table 1: Hexanedioic Acid Derivatives and Their Properties

Compound	CAS	Molecular Formula	Key Properties/Applications	Natural/Industrial Sources
Hexanedioic acid, bis(2-ethylhexyl) ester	103-23-1	C₂₂H₄₂O₄	Antimicrobial, plasticizer, PHB component	H. beccariana, Trichoderma
Hexanedioic acid, bis(4-methylpentyl) ester	N/A	C₁₆H₃₀O₄	PHB production	Agro-waste bioprocesses
3,4-Bis(methylene)hexanedioic acid	N/A	C₈H₁₀O₄	Topochemical polymerization, supramolecular chemistry	Synthetic co-crystals
6-(Acetylsulfanyl)hexanoic acid	80441-57-2	C₈H₁₄O₃S	Underexplored toxicological profile	Laboratory-synthesized

Physicochemical Properties

• Hexanedioic acid, bis(2-ethylhexyl) ester exhibits a boiling point of 538.2 K and vapor pressure correlations consistent with fatty acid esters . Its solubility in organic solvents and role as a plasticizer are attributed to its long alkyl chains .
• 3,4-Bis(methylene)hexanedioic acid demonstrates unique reactivity in solid-state polymerization due to internal substitution, unlike terminal dienes .

Industrial and Ecological Roles

• Bis(2-ethylhexyl) ester is a common emollient in cosmetics (e.g., PENTAERYTHRITYL STEARATE/CAPRYLATE ADIPATE) and a biomarker in bacterial seed galls .
• Methyl esters of hexanedioic acid are critical in PHB biosynthesis, linking microbial metabolism to biodegradable plastics .